![molecular formula C24H21NO6 B2743216 (Z)-2-(2,3-dimethoxybenzylidene)-8-(furan-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one CAS No. 951971-00-9](/img/structure/B2743216.png)
(Z)-2-(2,3-dimethoxybenzylidene)-8-(furan-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-2-(2,3-dimethoxybenzylidene)-8-(furan-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C24H21NO6 and its molecular weight is 419.433. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Polymerization Applications
The synthesis and application of benzofuro[7,6-e][1,3]oxazin derivatives have been explored for their use in creating fully bio-based benzoxazines, contributing to the development of green chemistry. Wang et al. (2012) synthesized bio-based benzoxazine monomers, demonstrating their potential in copolymerization to enhance thermal properties and cross-linking density of the resulting polymers, highlighting the furan moiety's beneficial effects on these processes (Wang et al., 2012). This research aligns with the efforts to design new fully bio-based polybenzoxazines with improved properties.
Potential Anticancer and Antibacterial Agents
Botla et al. (2017) evaluated novel 2,3-dihydro-1H-benzo[2,3]benzofuro[4,5-e][1,3]oxazine derivatives for their cytotoxicity against human cancer cell lines and antibacterial activity, identifying compounds with promising anticancer and antibacterial activities (Botla et al., 2017). This study opens avenues for further investigation into benzofuro[7,6-e][1,3]oxazin derivatives as potential therapeutic agents.
Chemical Structure and Molecular Engineering
Research on benzofuro[7,6-e][1,3]oxazin derivatives extends to the molecular engineering and structural analysis of these compounds. Studies such as those by Sanad and Mekky (2018) and Wattanathana et al. (2021) focus on the synthesis of novel derivatives and their structural characterization, contributing to our understanding of their chemical behavior and potential applications in materials science and medicinal chemistry (Sanad & Mekky, 2018); (Wattanathana et al., 2021).
Novel Synthesis Approaches and Biological Activities
Further research includes the novel synthesis of benzofuro[7,6-e][1,3]oxazin derivatives and their evaluation for biological activities, such as antitubercular effects. Kantevari et al. (2011) synthesized a new class of derivatives showing significant antitubercular activity, demonstrating the potential of these compounds in addressing tuberculosis (Kantevari et al., 2011).
properties
IUPAC Name |
(2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-8-(furan-2-ylmethyl)-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21NO6/c1-27-20-7-3-5-15(23(20)28-2)11-21-22(26)17-8-9-19-18(24(17)31-21)13-25(14-30-19)12-16-6-4-10-29-16/h3-11H,12-14H2,1-2H3/b21-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBXDKOVTHIWPEB-NHDPSOOVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1OC)/C=C\2/C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.